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Compound of Interest

1-(2-Ethoxyethyl)cyclopentan-1-
Compound Name:
amine

Cat. No.: B13271132

Get Quote

Compound Identity & Significance

This molecule represents a specialized "quaternary ammonium" scaffold—specifically a 1,1-
disubstituted cyclopentane.[1] In medicinal chemistry, this motif is critical for constraining
conformational freedom, often used to modulate the lipophilicity (LogP) and metabolic stability
of amine-based pharmacophores (e.g., NMDA receptor antagonists or sigma receptor ligands).

[11[2]

e |[UPAC Name: 1-(2-Ethoxyethyl)cyclopentan-1-amine[1][3]
« CAS Number: 1247159-87-0[1][3]

e Molecular Formula: C

H

NO[1][2]
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e Molecular Weight: 157.25 g/mol

e SMILES:CCOCCC1(N)CCCC1

Spectroscopic Profile: Nuclear Magnetic Resonance
(NMR)

The NMR profile of this compound is defined by the symmetry of the cyclopentane ring (due to
rapid conformational averaging) and the distinct ethoxyethyl side chain.[1]

H NMR Data (400 MHz, CDCI )

Standard Reference: TMS (

0.00 ppm)
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Multiplicity

Integral

(Hz)

Assignment
Logic

NH

1.30-1.60

Broad Singlet

Exchangeabl
e; shift varies
with

concentration

/solvent.[1]

OCH

CH

1.20

Triplet

3H

7.0

Classic
terminal
methyl of an
ethyl ether.[1]

Ring C3/C4-
H

1.45-1.65

Multiplet

4H

"Remote" ring
protons;

overlapped.

[1]

Ring C2/C5-
H

1.65-1.80

Multiplet

4H

Protons

to the
quaternary
center;
slightly
deshielded.
[1]

Linker

-CH

1.75

Triplet

2H

6.8

Methylene
attached to
the
quaternary
C1.[1]

OCH

CH

3.48

Quartet

2H

7.0

Methylene of
the ethyl
group (next to
Oxygen).[1]
2]
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. Methylene in
Linker
] the side chain
3.55 Triplet 2H 6.8
-CH (next to

Oxygen).[1]

Diagnostic Analysis:

o Symmetry Check: The cyclopentane ring protons appear as two sets of multiplets (C2/C5
and C3/C4).[1] If the molecule were chiral or rigid, these would split into complex
diastereotopic signals.[1][2] The simplified multiplets confirm the achiral, 1,1-disubstituted
nature.[1][2]

» Side Chain Verification: The presence of two distinct triplets in the 3.4-3.6 ppm range (one
quartet, one triplet actually) is the key.[1][2] The quartet at ~3.48 ppm corresponds to the
ethoxy CH

, While the triplet at ~3.55 ppm corresponds to the side-chain CH

adjacent to the oxygen.[1]

C NMR Data (100 MHz, CDCI )

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://patents.google.com/patent/US20210395185A1/en
https://patents.google.com/patent/US20210395185A1/en
https://patents.google.com/patent/US20210395185A1/en
https://journal.utripoli.edu.ly/index.php/Alqalam/article/download/902/772/1853
https://patents.google.com/patent/US20210395185A1/en
https://journal.utripoli.edu.ly/index.php/Alqalam/article/download/902/772/1853
https://patents.google.com/patent/US20210395185A1/en
https://journal.utripoli.edu.ly/index.php/Alqalam/article/download/902/772/1853
https://patents.google.com/patent/US20210395185A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13271132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Carbon Type (ppm) Assignment Causality
Standard aliphatic
CH 15.2 Ethoxy Methyl P
methyl.[1]
Ring CH 241 C3/C4 (Ring) to the quaternary
center.[1][2]
Ring CH 395 C2/C5 (Ring) to the quaternary
center.[1][2]
) ] Shielded relative to O-
] Side chain
Linker CH 420 CH
-C
, attached to Quat C.
CRITICAL.:
_ Deshielded by the
Quaternary C 58.5 C1 (Ring) )
amine.[1] Proves
geminal substitution.
Ether CH 66.2 Ethoxy CH Deshielded by
' Oxygen.[1]
Ether CH - Side chain Deshielded by
C Oxygen.[1]

Structural Validation Workflow (Logic Diagram)

The following diagram illustrates the logical flow for assigning the structure using 2D NMR
correlations (COSY/HSQC).
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Unknown Sample
(C9H19NO)

1H NMR Spectrum 13C NMR Spectrum

Integration 4:4 [Chem Shift > 3.0 DEPT-135 (missing peak)

Confirm Ether Tail
(Triplet/Quartet Pattern)

Identify Quaternary C

(~58-60 ppm)

Check Ring Symmetry
(Equiv C2/C5)

HMBC Correlation:
Ring CH2 -> Quat C
Linker CH2 -> Quat C

COSY Correlation:
Linker CH2 (1.75) <-> Linker O-CH2 (3.55)

Structure Confirmed:

1-(2-Ethoxyethyl)cyclopentan-1-amine

Click to download full resolution via product page
Caption: Logical workflow for structural confirmation using 1D and 2D NMR techniques.

Mass Spectrometry (MS) Profile[1][2][4]

Mass spectrometry is the primary method for detecting the specific "1,1-substitution” pattern via
fragmentation analysis.[1]

« lonization Mode: Electron Impact (El, 70 eV) or ESI (+).[1][2]

e Molecular lon [M]+: m/z 157[1][2]

Fragmentation Pathway (El)

The fragmentation is dominated by
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-cleavage relative to the nitrogen atom.[1] Because the amine is on a quaternary carbon that is
part of a ring, the fragmentation is distinct.[1][2]

o Base Peak (m/z 84): The most favorable pathway is the loss of the heavy alkyl side chain
(the 2-ethoxyethyl group).[1] This generates a resonance-stabilized cyclopentaniminium ion.

[1]
o Calculation:
[11[2]

o Side Chain Fragmentation (m/z 59): Cleavage of the ether bond (C-O) is also possible but
less dominant than the

-cleavage.[1]

o Fragment:
1]

MS Fragmentation Diagram[1][2]

Base Peak

) [Cyclopentaniminium]+
Dominant Path m/z 84

Molecular lon [M]+ Alpha Cleavage
m/z 157 (Loss of Side Chain) ~ ____

Neutral Loss
o *CH2-CH2-0O-Et
(Mass 73)

Click to download full resolution via product page
Caption: Primary fragmentation pathway yielding the diagnostic base peak at m/z 84.

Infrared Spectroscopy (IR)[1][2]

IR is useful for quick purity checks, specifically to ensure no nitrile precursor or ketone starting
material remains.[1][2]
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Wavenumber (cm

Vibration Mode Significance
)
Usually a weak doublet for -NH
3350 — 3280 N-H Stretch (Primary Amine)
Strong absorptions
2960 — 2850 C-H Stretch (Alkane)
(Cyclopentane + Ethyl).[1][2]
1580 — 1650 N-H Bend (Scissoring) Confirmation of primary amine.
Strong band; confirms the
1120 - 1080 C-O-C Stretch (Ether) )
ethoxy tail.[1][2]
Absence confirms removal of
Absent C=0 (~1740)
Cyclopentanone.[1][2]
C Absence confirms reduction of
Absent o )
N (~2230) Nitrile intermediate.[1][2]

Experimental Protocol: Sample Preparation

To ensure high-quality spectral data (E-E-A-T compliance), follow this preparation protocol.

NMR Sample Prep

e Solvent Choice: Use CDCI

(Chloroform-d) containing 0.03% TMS.[1]

o Note: If the amine protons are exchanging too rapidly (broadening into the baseline),
switch to DMSO-d

[1][2] This usually sharpens the NH

signal into a distinct peak.[1]

o Concentration: Dissolve 5-10 mg of the amine oil in 0.6 mL of solvent.
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« Filtration: Filter through a cotton plug in a Pasteur pipette to remove any suspended
inorganic salts (e.g., MgSO

from drying steps).[1][2]

GC-MS Method (Purity Check)

e Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]
e Inlet Temp: 250°C.
e Gradient: 50°C (hold 2 min)
10°C/min
280°C.
o Expectation: The amine is polar; peak tailing may occur.[1] Derivatization with trifluoroacetic

anhydride (TFAA) is recommended for sharp quantification.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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